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Compound of Interest

Compound Name: Hexanetriol

Cat. No.: B1209766 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Environmental Fate and Ecotoxicity

The selection of chemical reagents and building blocks in research and drug development

extends beyond their immediate utility, increasingly encompassing their broader environmental

impact. Diols, a class of compounds characterized by two hydroxyl groups, find widespread

application as solvents, humectants, and polymer precursors. This guide provides a

comparative environmental impact assessment of 1,2,6-Hexanetriol against other commonly

used diols: 1,3-Propanediol, Propylene Glycol (1,2-Propanediol), 1,4-Butanediol, and 1,5-

Pentanediol. The comparison is based on key environmental indicators: biodegradability and

ecotoxicity towards representative aquatic organisms.

Quantitative Environmental Impact Data
The following table summarizes the available quantitative data for the biodegradability and

ecotoxicity of the selected diols. "Readily biodegradable" indicates that the substance is

expected to degrade by more than 60% within a 28-day period under the stringent conditions of

the OECD 301F test.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1209766?utm_src=pdf-interest
https://www.benchchem.com/product/b1209766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diol
Chemical
Formula

Biodegrada
bility
(OECD
301F, 28
days)

Acute
Toxicity to
Fish (LC50,
96h)

Acute
Toxicity to
Aquatic
Invertebrate
s (EC50,
48h,
Daphnia
magna)

Toxicity to
Algae
(EC50, 72h)

1,2,6-

Hexanetriol
C₆H₁₄O₃

Readily

biodegradabl

e[1]

>1000

mg/L[1]
>220 mg/L[1]

No data

available

1,3-

Propanediol
C₃H₈O₂

Readily

biodegradabl

e

>9,720 mg/L

(Pimephales

promelas)[2]

7,417 mg/L[2]

Growth

inhibition

EC50 >500

mg/L

(Desmodesm

us

subspicatus)

[3]

Propylene

Glycol
C₃H₈O₂ 81-90%[4]

40,613 mg/L

(Oncorhynch

us mykiss)[5]

>10,000

mg/L[6]

19,000 mg/L

(Pseudokirch

neriella

subcapitata)

[7]

1,4-

Butanediol
C₄H₁₀O₂

Readily

biodegradabl

e[8]

>30,000 mg/L

(Pimephales

promelas)[9]

813 mg/L[10]

>500 mg/L

(Desmodesm

us

subspicatus)

[9]

1,5-

Pentanediol
C₅H₁₂O₂ 83-89%[11]

4,640

mg/L[12]

>500

mg/L[12]

No data

available

Aerobic Microbial Degradation Pathways
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The biodegradation of these diols in the environment is primarily driven by microbial activity.

The initial steps typically involve the oxidation of the primary or secondary alcohol groups by

dehydrogenases or oxidases. The following diagrams, generated using Graphviz, illustrate the

likely aerobic degradation pathways.
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Aerobic degradation of 1,2,6-Hexanetriol.
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1,3-Propanediol Degradation

1,3-Propanediol

3-Hydroxypropionaldehyde

Alcohol Dehydrogenase

3-Hydroxypropionic acid

Aldehyde Dehydrogenase

Malonate semialdehyde

Dehydrogenase

Acetyl-CoA

Decarboxylation & Oxidation

TCA Cycle

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Propylene Glycol (1,2-Propanediol) Degradation
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1,4-Butanediol Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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